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Get Quote

The synthesis of Sulfamethoxypyridazine is a two-step process that begins with 3,6-dichloropyridazine and

sulfanilamide [1] [2].
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Figure 1: The two-step synthesis pathway of Sulfamethoxypyridazine.

Step 1: Formation of the Sulfonamide Linkage. The first intermediate, 6-chloro-3-(4-
aminobenzenesulfonamido)pyridazine, is synthesized by reacting 3,6-dichloropyridazine with
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sulfanilamide (4-aminobenzenesulfonamide) [1] [2]. This step establishes the core N-S bond that

defines sulfonamide drugs.
Step 2: Methoxy Substitution. The final compound is produced by replacing the chlorine atom at the

6-position of the pyridazine ring with a methoxy group. This is achieved by reacting the intermediate
with sodium methoxide [1] [2]. This substitution gives the drug its "methoxy" namesake and finalizes

its chemical structure.

Related Sulfa Drug Context

While a full protocol for Sulfamethoxypyridazine is unavailable, recent research on synthesizing similar

sulfa drug derivatives provides context on modern characterization and evaluation techniques.

Table 1: Analytical Techniques for Characterizing Sulfa Drug Derivatives

Technique Acronym Purpose in Characterization

Fourier-Transform

Infrared Spectroscopy

FT-IR Identifies functional groups and confirms bond formation

(e.g., C=N in Schiff bases) [3].

Nuclear Magnetic

Resonance

(^1)H &

(^13)C NMR

Determines molecular structure, confirms proton

environments, and identifies key carbon types (e.g., iminic
carbon C=N ~δ 157-162 ppm) [3] [4].

Liquid Chromatography-
Mass Spectrometry

LC-MS Confirms molecular weight and purity of the synthesized
compound [3].

Table 2: Example Biological Activities of Related Sulfa Drugs

Sulfa Drug / Derivative
Reported Biological
Activity

Key Findings / Potency

Sulfapyridine-derived Schiff
base (SPD-3)

Acetylcholinesterase
(AChE) Inhibition

IC₅₀ = 12.98 ± 0.11 nM, suggesting potential
for Alzheimer's disease treatment [3].

Sulfadiazine-derived Schiff
bases

Urease Inhibition Multiple derivatives showed significant
activity. The most potent compound (3l) had
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Sulfa Drug / Derivative
Reported Biological
Activity

Key Findings / Potency

an IC₅₀ of 2.21 ± 0.45 µM, about 10x more
potent than standard thiourea [4].

Sulfamethoxypyridazine Antibacterial A long-acting sulfonamide antibiotic effective
against Gram-positive and Gram-negative

bacteria [2] [5].

Suggested Experimental Approach

Based on the synthesis of analogous compounds, here is a generalized framework for how the synthesis and

analysis of Sulfamethoxypyridazine could be approached:

Synthesis Setup: The reaction would typically be carried out under reflux in an anhydrous organic
solvent. The use of a base might be necessary to facilitate the reaction [4].

Reaction Monitoring: The progress of the reaction is monitored using Thin-Layer Chromatography
(TLC) to track the consumption of starting materials and the formation of the product.

Purification: After completion, the crude product would be isolated, likely by precipitation or
concentration, and then purified. A common method is recrystallization from a suitable solvent like

ethanol to obtain pure crystals [4].
Characterization: The final, purified product must be characterized to confirm its identity and purity

using the analytical techniques listed in Table 1 [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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